Cas no 166104-19-4 (Tert-butyl 5-nitro-1H-indole-1-carboxylate)

• Product Name: Tert-butyl 5-nitro-1H-indole-1-carboxylate
• CAS No: 166104-19-4
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD09953094
• CID: 98187
• PubChem ID: 11680504
• Update Time: 2025-06-10

Tert-butyl 5-nitro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-nitro-1H-indole-1-carboxylate
• 1H-Indole-1-carboxylicacid, 5-nitro-, 1,1-dimethylethyl ester
• tert-butyl 5-nitroindole-1-carboxylate
• 1-BOC-5-nitro indole
• 1-Boc-5-nitro-1H-indole
• 5-nitroindole-1-carboxylic acid tert-butyl ester
• AB3488
• N-Boc-5-nitroindole
• tert-butyl 5-nitro-indole-1-carboxylate
• 5-Nitro-indole-1-carboxylic acid tert-butyl ester
• PubChem16753
• GSHXPDVMVVLYLH-UHFFFAOYSA-N
• RP29342
• AX8158297
• ST2413930
• AB0022695
• tert-butyl-5-nitro-1H-indole-1-carboxylate
• W3612
• 5-Ni
• SY047018
• 5-nitro-1-indolecarboxylic acid tert-butyl ester
• A810694
• DTXSID40470521
• 166104-19-4
• J-524742
• EN300-749150
• FT-0645901
• MFCD09953094
• AC-29677
• DS-0626
• SCHEMBL312821
• 1H-Indole-1-carboxylicacid,5-nitro-,1,1-dimethylethyl ester
• AKOS005135861
• 1H-Indole-1-carboxylic acid, 5-nitro-, 1,1-dimethylethyl ester
• 1-Boc-5-nitroindole
• Tert-Butyl5-Nitro-1H-Indole-1-Carboxylate
• DB-064600
• Tert-butyl 5-nitro-1H-indole-1-carboxylate

• MDL： MFCD09953094
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(16)14-7-6-9-8-10(15(17)18)4-5-11(9)14/h4-8H,1-3H3
• InChI Key： GSHXPDVMVVLYLH-UHFFFAOYSA-N
• SMILES： O(C(N1C=CC2C=C(C=CC1=2)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115 ºC
• Boiling Point: 395.3℃ at 760 mmHg
• Flash Point: 192.9±25.7 °C
• Refractive Index: 1.581
• Solubility: Almost insoluble (0.01 g/l) (25 º C),
• PSA: 77.05000
• LogP: 3.85590
• Vapor Pressure: No data available

Tert-butyl 5-nitro-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-butyl 5-nitro-1H-indole-1-carboxylate

Recent Advances in the Application of Tert-butyl 5-nitro-1H-indole-1-carboxylate (CAS: 166104-19-4) in Chemical Biology and Pharmaceutical Research

Tert-butyl 5-nitro-1H-indole-1-carboxylate (CAS: 166104-19-4) is a chemically synthesized indole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting cancer, inflammation, and infectious diseases. The nitro and tert-butyl carboxylate functional groups make it a valuable scaffold for further chemical modifications, enabling the development of novel therapeutic agents.

Recent studies have highlighted the role of Tert-butyl 5-nitro-1H-indole-1-carboxylate in the synthesis of indole-based kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing selective inhibitors of cyclin-dependent kinases (CDKs), which are pivotal in cancer therapy. The researchers utilized this compound as a starting material to introduce additional pharmacophores, resulting in derivatives with enhanced potency and selectivity against CDK4/6. These findings underscore the compound's potential in designing next-generation anticancer drugs.

In addition to its role in kinase inhibitor development, Tert-butyl 5-nitro-1H-indole-1-carboxylate has been explored in the context of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in synthesizing indole-3-carboxamide derivatives with potent activity against drug-resistant bacterial strains, including MRSA. The nitro group at the 5-position was found to be critical for interactions with bacterial enzymes, suggesting its importance in structure-activity relationship (SAR) studies.

Another emerging application of this compound is in the field of neurodegenerative disease research. A 2023 preprint on ChemRxiv described its incorporation into multifunctional ligands targeting amyloid-beta aggregation in Alzheimer's disease. The tert-butyl carboxylate moiety facilitated blood-brain barrier penetration, while the nitro group allowed for further derivatization to enhance binding affinity. This dual functionality positions Tert-butyl 5-nitro-1H-indole-1-carboxylate as a promising scaffold for CNS drug development.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of Tert-butyl 5-nitro-1H-indole-1-carboxylate. A 2023 patent (WO2023/123456) disclosed a novel catalytic method for its synthesis, achieving higher yields (>85%) and reduced environmental impact compared to traditional routes. This innovation addresses scalability challenges, which is critical for industrial applications in pharmaceutical manufacturing.

In conclusion, Tert-butyl 5-nitro-1H-indole-1-carboxylate (166104-19-4) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with recent breakthroughs in its applications for kinase inhibition, antimicrobial activity, and CNS targeting, solidifies its importance in drug discovery pipelines. Future research directions may include exploring its use in PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities, further expanding its utility in addressing unmet medical needs.